N-(2-methoxy-4-nitrophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16N4O7/c1-31-18-10-16(24(29)30)6-7-17(18)21-20(26)14-5-8-19(25)22(12-14)11-13-3-2-4-15(9-13)23(27)28/h2-10,12H,11H2,1H3,(H,21,26)
• InChI Key: DKNVLRZYPHKGCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O7
• Molecular Weight: 424.4 g/mol
• CAS No.: 941931-28-8

Description

N-(2-methoxy-4-nitrophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16N4O7 and its molecular weight is 424.369. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

The scientific research applications of N-(2-methoxy-4-nitrophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide extend to novel synthesis techniques and the exploration of chemical properties. For instance, the methodology for protecting amidine groups using 4-methoxybenzyl-4-nitrophenylcarbonate, which facilitates the mild and efficient synthesis of substituted benzamidines, highlights the compound's utility in solution-phase library synthesis (Bailey et al., 1999). Additionally, research into the electrochemical behavior of similar dihydropyridine compounds in protic media provides insights into their reactivity and potential for generating novel chemical entities (David et al., 1995).

Antidiabetic Activity

A significant application of dihydropyridine derivatives includes their evaluation for antidiabetic activity. The synthesis of novel dihydropyrimidine derivatives and their in vitro assessment using the α-amylase inhibition assay exemplify the compound's potential for therapeutic applications, particularly in the management of diabetes (Lalpara et al., 2021).

Kinase Inhibition for Cancer Therapy

The discovery and development of selective kinase inhibitors for cancer therapy represent another critical area of application. Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent Met kinase inhibitors, with specific analogs demonstrating significant tumor stasis in preclinical models. This work underscores the potential of these compounds in the targeted treatment of cancers dependent on Met kinase activity (Schroeder et al., 2009).

Novel Carbenes and Polymer Synthesis

Research into the synthesis and characterization of amino-acrylamido carbenes from dihydropyrimidinium salts indicates the versatility of dihydropyridine derivatives in creating novel chemical structures with potential applications in catalysis and material science (Mushinski et al., 2012). Furthermore, the development of light-switchable polymers from cationic to zwitterionic forms showcases innovative approaches to material design, with implications for DNA interaction studies and antibacterial applications (Sobolčiak et al., 2013).